Benzaldehyde, 4-(beta-D-allopyranosyloxy)-
Benzaldehyde, 4-(beta-D-allopyranosyloxy)-
Brand Name:
Vulcanchem
CAS No.:
80154-34-3
VCID:
VC0031578
InChI:
InChI=1S/C13H16O7/c14-5-7-3-1-2-4-8(7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11+,12-,13-/m0/s1
SMILES:
Molecular Formula:
C₁₃H₁₆O₇
Molecular Weight:
284.26 g/mol
Benzaldehyde, 4-(beta-D-allopyranosyloxy)-
CAS No.: 80154-34-3
Reference Standards
VCID: VC0031578
Molecular Formula: C₁₃H₁₆O₇
Molecular Weight: 284.26 g/mol
CAS No. | 80154-34-3 |
---|---|
Product Name | Benzaldehyde, 4-(beta-D-allopyranosyloxy)- |
Molecular Formula | C₁₃H₁₆O₇ |
Molecular Weight | 284.26 g/mol |
IUPAC Name | 2-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde |
Standard InChI | InChI=1S/C13H16O7/c14-5-7-3-1-2-4-8(7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11+,12-,13-/m0/s1 |
Standard InChIKey | BGOFCVIGEYGEOF-WJTVCTBASA-N |
Isomeric SMILES | C1=CC=C(C(=C1)C=O)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)CO)O)O)O |
Canonical SMILES | C1=CC=C(C(=C1)C=O)OC2C(C(C(C(O2)CO)O)O)O |
Synonyms | Helicide; Helicidum |
PubChem Compound | 929199 |
Last Modified | Nov 11 2021 |
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